3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H10F3NO3/c15-14(16,17)21-12-3-1-8(2-4-12)9-5-10(13(19)20)7-11(18)6-9/h1-7H,18H2,(H,19,20)
• InChI Key: KUBWBBDDVUJVLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)N)C(=O)O)OC(F)(F)F
• Molecular Formula: C14H10F3NO3
• DSSTOX Substance ID: DTXSID30691788
• Molecular Weight: 297.23 g/mol
• CAS RN: 1261913-69-2

Description

3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid (3A5TFPB) is an organic compound belonging to the benzoic acid family. It is a white crystalline solid with a melting point of 126-127°C and a molecular weight of 236.2 g/mol. 3A5TFPB is an important intermediate for the synthesis of various pharmaceuticals and agrochemicals. It has been used in a variety of research applications, including in the development of new drugs, in the study of enzyme mechanisms, and in the study of biochemical and physiological effects.

Scientific Research Applications

3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the development of new drugs, in the study of enzyme mechanisms, and in the study of biochemical and physiological effects. It has also been used as a reagent in organic synthesis and as a catalyst in various reactions.

Mechanism of Action

The exact mechanism of action of 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs, as well as certain enzymes involved in the synthesis of proteins. It is also believed to act as an agonist of certain receptors in the body, which may be involved in the regulation of certain physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% are not fully understood. However, it is believed to inhibit certain enzymes involved in the metabolism of drugs, as well as certain enzymes involved in the synthesis of proteins. It is also believed to act as an agonist of certain receptors in the body, which may be involved in the regulation of certain physiological processes.

Advantages and Limitations for Lab Experiments

3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% has several advantages in laboratory experiments. It is a relatively inexpensive compound, and it is easy to obtain in high purity. It is also soluble in a variety of solvents, making it easy to work with in a laboratory setting. However, it is important to note that 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% is a relatively unstable compound, and it can degrade if not stored and handled properly.

Future Directions

The future of 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% is promising. It has potential applications in the development of new drugs, in the study of enzyme mechanisms, and in the study of biochemical and physiological effects. Additionally, it could be used in the synthesis of a variety of organic compounds, and as a catalyst in various reactions. Further research is needed to better understand the biochemical and physiological effects of 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95%, as well as its potential applications in the development of new drugs.

Synthesis Methods

3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized by a variety of methods, including the condensation of 4-trifluoromethoxybenzaldehyde with 3-aminobenzoic acid in the presence of an acid catalyst. The reaction proceeds in the presence of anhydrous aluminum chloride, anhydrous zinc chloride, or anhydrous titanium tetrachloride. The yield of 3-Amino-5-(4-trifluoromethoxyphenyl)benzoic acid, 95% is typically 95%, with a purity of greater than 99%.